2-[4-[[6-(1H-benzimidazol-2-yl)-4-methyl-2-propylbenzimidazol-1-yl]methyl]phenyl]benzonitrile

• CAS No.: 144702-57-8
• Molecular Formula: C32H27N5
• Molecular Weight: 481.6 g/mol
• IUPAC Name: 2-[4-[[6-(1H-benzimidazol-2-yl)-4-methyl-2-propylbenzimidazol-1-yl]methyl]phenyl]benzonitrile
• InChI: InChI=1S/C32H27N5/c1-3-8-30-36-31-21(2)17-25(32-34-27-11-6-7-12-28(27)35-32)18-29(31)37(30)20-22-13-15-23(16-14-22)26-10-5-4-9-24(26)19-33/h4-7,9-18H,3,8,20H2,1-2H3,(H,34,35)
• InChI Key: HKEDHWIIAQSSTL-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C(N1CC3=CC=C(C=C3)C4=CC=CC=C4C#N)C=C(C=C2C)C5=NC6=CC=CC=C6N5

Description

The compound “2-[4-[[6-(1H-benzimidazol-2-yl)-4-methyl-2-propylbenzimidazol-1-yl]methyl]phenyl]benzonitrile” is a benzimidazole derivative. Benzimidazole derivatives are known to have a multitude of interesting pharmacological activity, including antiviral, antitumor, antihypertensive as well as anti-inflammatory activities.

Synthesis Analysis

The synthesis of benzimidazole derivatives usually involves the reaction of o-phenylenediamine with various reagents. For example, 1,3-dihydro-2H-1,3-benzimidazole-2-thione was reacted with 4-fluorobenzaldehyde in DMSO to get a benzimidazole derivative in high yield.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives can be established by NMR spectroscopy (1H, 13C), mass spectrometry, and infrared spectroscopy. Theoretical and actual NMR chemical shifts were found to be quite similar.

Chemical Reactions Analysis

Benzimidazole derivatives can undergo various chemical reactions. For example, the reaction of the obtained aldehyde with thiosemicarbazide in ethanol at reflux temperature yielded a benzimidazole derivative.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can be analyzed using various techniques such as LC-MS, FTIR, and NMR.

Mechanism of Action

Benzimidazole derivatives are structural isosteres of naturally occurring nucleotides, which allows them to easily interact with the biopolymers of the living systems and different kinds of biological activity have been obtained. Some benzimidazole derivatives have shown antibacterial effect.

Future Directions

Benzimidazole derivatives have been extensively studied due to their wide range of biological activities. Future research may focus on optimizing the benzimidazole-based structures to develop more effective therapeutic agents.